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impurities

  • Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-ethoxy-1H-benzo[d]imidazole-7-carboxylate
    Methyl 1-((2'-cyano-[1,1'-biphenyl]-4-yl)methyl)-2-etho...
    • Cat. No.:
    • B195600
    • CAS No.:
    • 139481-44-0
    • Molecular Formula:
    • C25H21N3O3
    • Molecular Weight:
    • 411.5 g/mol
    Description
    Azilsartan Impurity 1 is intermediate in the synthesis of angiotensin II receptor antagonist.
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  • Febuxostat impurity 8
    Febuxostat impurity 8
    • Cat. No.:
    • B195340
    • CAS No.:
    • 144060-62-8
    • Molecular Formula:
    • C16H17NO4S
    • Molecular Weight:
    • 319.4 g/mol
    Description
    An impurity of Febuxostat. Febuxostat is an antihyperuricemic nonpurine inhibitor of both the oxidized and reduced forms of xanthine oxidase.
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  • 2-Propanol, 1,3-bis(o-methoxyphenoxy)-
    2-Propanol, 1,3-bis(o-methoxyphenoxy)-
    • Cat. No.:
    • B195955
    • CAS No.:
    • 16929-60-5
    • Molecular Formula:
    • C17H20O5
    • Molecular Weight:
    • 304.34 g/mol
    Description
    Guaifenesin Impurity D is an impurity of Atenolol. lt is also used in various preparations of organic synthetic compounds.
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  • Methyl-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,9,11,13-heptaenylidene)propyl]azanium;chloride
    Methyl-[3-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,...
    • Cat. No.:
    • B195618
    • CAS No.:
    • 438-59-5
    • Molecular Formula:
    • C19H20ClN
    • Molecular Weight:
    • 297.8 g/mol
    Description
    See other relationships...
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  • 24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,11,14,17,20,23,26,29,32-undecone
    24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methy...
    • Cat. No.:
    • B195327
    • CAS No.:
    • 63556-15-0
    • Molecular Formula:
    • C62H113N11O13
    • Molecular Weight:
    • 1220.6 g/mol
    Description
    24-Tert-butyl-30-(1-hydroxyethyl)-33-(1-hydroxy-2-methylhexyl)-1,4,7,10,12,15,19,25,28-nonamethyl-6,9,18-tris(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,...
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  • Cefetamet
    Cefetamet
    • Cat. No.:
    • B193807
    • CAS No.:
    • 65052-63-3
    • Molecular Formula:
    • C14H15N5O5S2
    • Molecular Weight:
    • 397.4 g/mol
    Description
    Cefetamet is a cephalosporin compound having methyl and [(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino side-groups;  a cephalosporin antibiotic active against Neisseria gonorrhoeae.
    Cefe...
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  • Norcyclizine
    Norcyclizine
    • Cat. No.:
    • B193184
    • CAS No.:
    • 841-77-0
    • Molecular Formula:
    • C17H20N2
    • Molecular Weight:
    • 252.35 g/mol
    Description
    RN given refers to parent cpd;  structure in first source
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  • 2-Methyl-1-nitroso-2,3-dihydro-1H-indole
    2-Methyl-1-nitroso-2,3-dihydro-1H-indole
    • Cat. No.:
    • B195217
    • CAS No.:
    • 85440-79-5
    • Molecular Formula:
    • C9H10N2O
    • Molecular Weight:
    • 162.19 g/mol
    Description
    Indapamide impurity.
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  • 2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)-
    2-Propenamide, 2-(acetylamino)-N-(phenylmethyl)-
    • Cat. No.:
    • B195997
    • CAS No.:
    • 86921-49-5
    • Molecular Formula:
    • C12H14N2O2
    • Molecular Weight:
    • 218.25 g/mol
    Description
    an impurity of Lacosamide which is a medication used for the adjunctive treatment of partial-onset seizures and diabetic neuropathic pain and is a potent anticonvulsant.
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  • 4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
    4-Defluoro-4-(1H-1,2,4-triazol-1-yl) Fluconazole
    • Cat. No.:
    • B194808
    • CAS No.:
    • 871550-15-1
    • Molecular Formula:
    • C15H14FN9O
    • Molecular Weight:
    • 355.33 g/mol
    Description
    Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standa...
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